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Compound of Interest |

Compound Name: p-(Methylamino)phenol sulphate
CAS No.: 51-72-9
Cat. No.: B1635096

Get Quote

A Note on Chemical Identity: This guide focuses on the compound commonly known as Metol.
It is critical to note that while the user-specified CAS (Chemical Abstracts Service) number is
55-55-0, this number is correctly assigned to the sulfate salt of N-methyl-p-aminophenol, often
formulated as (C7HaNO)2-H2S0a4.[1][2][3] The parent free base, N-methyl-p-aminophenol, is
assigned CAS number 150-75-4.[4][5] This document will address the physical properties of
Metol, primarily referring to the commercially available and widely used sulfate salt (CAS 55-
55-0), while also providing data for the parent compound for comprehensive understanding.

Executive Summary

Metol, the trade name for 4-(methylamino)phenol sulfate, is a cornerstone of photographic
chemistry, prized for over a century as a premier developing agent in black-and-white
processing.[1][6] Its efficacy stems from its function as a potent reducing agent, selectively
converting exposed silver halide crystals into metallic silver to form a visible image.[7][8] This
guide offers a detailed examination of the core physical and chemical characteristics of Metol,
providing researchers, chemists, and drug development professionals with the foundational
data necessary for its application, handling, and analysis. We will explore its structural and
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physicochemical properties, solubility profile, and spectroscopic signature, underpinned by
established analytical protocols.

Chemical Identity and Physicochemical Properties

Metol's utility is a direct consequence of its molecular structure, which features both a phenolic
hydroxyl group and a secondary amine group on a benzene ring.[6] These functional groups
dictate its reactivity, solubility, and spectroscopic behavior. The compound is most commonly
supplied as a stable hemisulfate salt to prevent the oxidation that the free base is susceptible
to.[1]

Core Physical Data

The fundamental physical properties of Metol (sulfate salt) are summarized below, providing a
guantitative snapshot for laboratory use.

Property Value Source(s)

CAS Number 55-55-0 [9][10][11]
(C7HaNO)2:-H2S04 or

Molecular Formula [2][3][12]
C14H20N206S

Molecular Weight 344.38 g/mol [3][10][13]

White to off-white or slightly
Appearance pink/beige crystalline [1][71112]
powder/solid.[1][7][12]

Melting Point ~260 °C (decomposes) [11161[12]

pKa (Phenolic OH) ~10 [2]

Odorless to mild
Odor ) ) [7]
aromatic/phenolic

Note: The free base, N-methyl-p-aminophenol (CAS 150-75-4), has a molecular weight of
123.15 g/mol and a melting point of approximately 86-87°C.[4][14]

Solubility Profile
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The solubility of Metol is governed by the polarity imparted by its hydroxyl and methylamino
functional groups. This dual character allows for solubility in polar solvents while limiting it in
non-polar media.

o Water: Metol is highly soluble in water.[1] Quantitative data indicates a solubility of up to 50
mg/mL (or 50 g/100 mL) at 20°C.[1][6] This aqueous solubility is essential for its use in
photographic developing baths.[9]

» Alcohols: The compound is soluble in polar organic solvents like ethanol and methanol.[7]
[15]

e Non-Polar Solvents: It is considered insoluble in non-polar solvents such as ether.[1][15]

Causality: The solubility in water and alcohols is attributed to the ability of the phenolic -OH and
secondary amine N-H groups to form hydrogen bonds with the solvent molecules.[4]
Conversely, the hydrophobic benzene ring contributes to its poor solubility in non-polar organic
solvents.[4] Temperature typically increases solubility.[4]

Spectroscopic and Analytical Characterization

Spectroscopic analysis provides an unambiguous fingerprint for the identification and purity
assessment of Metol. The key features are dictated by its aromatic structure and functional
groups.

UV-Visible Spectroscopy

In a suitable solvent like methanol or water, the UV-Vis spectrum of a phenol derivative like
Metol is expected to show characteristic absorption bands arising from 11 - 11* electronic
transitions within the benzene ring. For phenols, typical absorption maxima (Amax) are
observed around 270-280 nm. The exact position and intensity of these peaks can be
influenced by the solvent and the pH of the solution.[16] As the pH increases and the phenolic
hydroxyl group deprotonates (pKa = 10), a bathochromic (red) shift is expected, moving the
absorbance to a longer wavelength due to increased electron density on the aromatic ring.[2]

Infrared (IR) Spectroscopy
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The FTIR spectrum of Metol provides direct evidence of its key functional groups. Expected
characteristic absorption bands include:

O-H Stretch: A broad band in the region of 3200-3600 cm~* corresponding to the phenolic
hydroxyl group.

e N-H Stretch: A moderate band around 3300-3500 cm~! from the secondary amine.

o C-H Stretch (Aromatic): Peaks typically appearing just above 3000 cm~1.

o C-H Stretch (Aliphatic): Peaks from the methyl group appearing just below 3000 cm~2.
e C=C Stretch (Aromatic): Several sharp bands in the 1450-1600 cm~1 region.

e S=0 Stretch: Strong bands from the sulfate counter-ion, typically found in the 1050-1200
cm~1region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy is a powerful tool for structural elucidation. For Metol's parent
compound, N-methyl-p-aminophenol, the expected signals are:

o Aromatic Protons: A set of signals in the aromatic region (~6.5-7.5 ppm). Due to the para-
substitution pattern, these protons will appear as two distinct doublets, integrating to 2H
each.

o Methyl Protons: A singlet at approximately 2.8-3.0 ppm, integrating to 3H, corresponding to
the N-CHs group.

o Hydroxyl and Amine Protons: Labile protons (-OH and -NH) that may appear as broad
singlets; their chemical shift is highly dependent on solvent, concentration, and temperature.

Experimental Protocols & Workflows

The verification of Metol's physical characteristics relies on standardized laboratory
procedures. These protocols are designed to be self-validating through the use of certified
reference materials and calibrated instrumentation.
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Protocol: Melting Point Determination

Objective: To verify the identity and purity of a Metol sample by determining its melting point
range. Pure crystalline solids exhibit a sharp, well-defined melting point, whereas impurities
typically depress and broaden the melting range.

Methodology:

Sample Preparation: Finely crush a small amount of the Metol crystalline powder.

o Capillary Loading: Tightly pack the powdered sample into a capillary tube to a height of 2-3
mm.

 Instrumentation: Place the capillary tube into a calibrated digital melting point apparatus.
e Heating Profile:

o Set a rapid heating ramp (10-20 °C/min) to quickly approach the expected melting point
(~260 °C).

o Approximately 15-20 °C below the expected temperature, reduce the ramp rate to 1-2
°C/min to ensure thermal equilibrium.

e Observation & Recording:
o Record the temperature at which the first drop of liquid appears (onset of melting).

o Record the temperature at which the entire sample becomes a clear liquid (completion of
melting).

o The recorded value should be a range. For Metol, decomposition is expected at the
melting point.[6]

Trustworthiness: The protocol's validity is ensured by first calibrating the apparatus with
certified standards (e.g., caffeine, vanillin) that have sharp, known melting points bracketing the
expected value for the sample.

Workflow: Purity Assessment by HPLC
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A reverse-phase high-performance liquid chromatography (HPLC) method can be used for
quantitative analysis and impurity profiling.
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Stability and Reactivity

Metol is stable under normal, dry storage conditions.[7] However, its chemical nature as a
substituted aminophenol makes it susceptible to oxidation, particularly when exposed to air,
light, moisture, or alkaline conditions. This oxidation can cause the material to discolor, turning
brownish.[4] In solution, especially in alkaline developer baths, Metol acts as a reducing agent
and is itself oxidized.[8] To mitigate this, photographic developer formulations often include an
antioxidant like sodium sulfite, which also helps regenerate the Metol in a process known as
superadditivity when combined with hydroquinone.[17][18]

Conclusion

The physical and chemical characteristics of Metol (CAS 55-55-0) are well-defined and directly
linked to its function as a premier photographic developing agent. Its identity as 4-
(methylamino)phenol sulfate provides it with high aqueous solubility, a distinct
melting/decomposition point, and a characteristic spectroscopic fingerprint. Understanding
these core properties is essential for its effective use in research and development, ensuring
proper handling, accurate analysis, and successful application in its intended chemical
processes. The protocols and data presented in this guide serve as a comprehensive technical
resource for scientists and professionals working with this historically significant compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1635096?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

